molecular formula C14H10FNO2 B5762839 4-[(4-fluorobenzylidene)amino]benzoic acid CAS No. 3996-25-6

4-[(4-fluorobenzylidene)amino]benzoic acid

Cat. No. B5762839
CAS RN: 3996-25-6
M. Wt: 243.23 g/mol
InChI Key: IPHVTWWSNJABIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(4-fluorobenzylidene)amino]benzoic acid, also known as FBA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FBA is a derivative of benzoic acid and is commonly used as a starting material for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-[(4-fluorobenzylidene)amino]benzoic acid is not fully understood, but it is believed to inhibit the activity of enzymes involved in cancer cell growth and inflammation. 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. 4-[(4-fluorobenzylidene)amino]benzoic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in gene expression and cancer cell growth.
Biochemical and Physiological Effects
4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to have various biochemical and physiological effects. In cancer cells, 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to induce cell cycle arrest and apoptosis, leading to cell death. 4-[(4-fluorobenzylidene)amino]benzoic acid has also been shown to decrease the production of inflammatory cytokines and prostaglandins, leading to a reduction in inflammation. In animal studies, 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to reduce tumor growth and improve survival rates.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(4-fluorobenzylidene)amino]benzoic acid in lab experiments is its relatively low cost and availability. 4-[(4-fluorobenzylidene)amino]benzoic acid is also stable under normal laboratory conditions and can be easily synthesized in large quantities. However, 4-[(4-fluorobenzylidene)amino]benzoic acid has limited solubility in water and may require the use of organic solvents for certain experiments. 4-[(4-fluorobenzylidene)amino]benzoic acid also has a relatively short half-life in vivo, which may limit its use in animal studies.

Future Directions

There are several future directions for research on 4-[(4-fluorobenzylidene)amino]benzoic acid. One area of interest is the development of 4-[(4-fluorobenzylidene)amino]benzoic acid derivatives with improved solubility and bioavailability. Another area of interest is the identification of specific enzymes targeted by 4-[(4-fluorobenzylidene)amino]benzoic acid and the development of more selective inhibitors. 4-[(4-fluorobenzylidene)amino]benzoic acid may also have potential applications in other areas of research, such as neurodegenerative diseases and infectious diseases. Further studies are needed to fully understand the potential therapeutic applications of 4-[(4-fluorobenzylidene)amino]benzoic acid and its derivatives.
Conclusion
In conclusion, 4-[(4-fluorobenzylidene)amino]benzoic acid is a chemical compound with potential therapeutic applications in various fields of research. 4-[(4-fluorobenzylidene)amino]benzoic acid can be synthesized through a condensation reaction between 4-fluorobenzaldehyde and anthranilic acid and has been shown to inhibit the growth of cancer cells and reduce inflammation. While 4-[(4-fluorobenzylidene)amino]benzoic acid has advantages for lab experiments, such as low cost and availability, it also has limitations, such as limited solubility and a short half-life in vivo. Further research is needed to fully understand the potential of 4-[(4-fluorobenzylidene)amino]benzoic acid and its derivatives for therapeutic applications.

Synthesis Methods

4-[(4-fluorobenzylidene)amino]benzoic acid can be synthesized through a condensation reaction between 4-fluorobenzaldehyde and anthranilic acid. The reaction is typically carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The product is obtained through filtration and recrystallization and can be further purified through column chromatography.

Scientific Research Applications

4-[(4-fluorobenzylidene)amino]benzoic acid has been studied for its potential therapeutic applications in various fields of research. One area of interest is cancer treatment, as 4-[(4-fluorobenzylidene)amino]benzoic acid has been shown to inhibit the growth of cancer cells. 4-[(4-fluorobenzylidene)amino]benzoic acid has also been studied for its anti-inflammatory properties and its potential use in treating inflammatory diseases such as arthritis.

properties

IUPAC Name

4-[(4-fluorophenyl)methylideneamino]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10FNO2/c15-12-5-1-10(2-6-12)9-16-13-7-3-11(4-8-13)14(17)18/h1-9H,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPHVTWWSNJABIK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C=NC2=CC=C(C=C2)C(=O)O)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10FNO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401238759
Record name 4-[[(4-Fluorophenyl)methylene]amino]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401238759
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

243.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-{[(E)-(4-fluorophenyl)methylidene]amino}benzoic acid

CAS RN

3996-25-6
Record name 4-[[(4-Fluorophenyl)methylene]amino]benzoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=3996-25-6
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-[[(4-Fluorophenyl)methylene]amino]benzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401238759
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.